Cas no 17595-86-7 (Methyl 4-(thiophen-2-yl)benzoate)

• Product Name: Methyl 4-(thiophen-2-yl)benzoate
• CAS No: 17595-86-7
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD04125758
• CID: 122433
• PubChem ID: 3697617
• Update Time: 2025-04-18

Methyl 4-(thiophen-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(thiophen-2-yl)benzoate
• 4-Thiophen-2-ylbenzoic acid methyl ester
• Benzoic acid,4-(2-thienyl)-, methyl ester
• Methyl 4-thien-2-ylbenzoate
• methyl 4-thiophen-2-ylbenzoate
• BM458
• AKOS BAR-0346
• RARECHEM AL BF 1327
• 4-(2-Thieny)benzoateMetheyl
• METHYL 4-(2-THIENYL)BENZOATE
• 4-Thiophen-2-ylbenzoateethyl
• 4-THIOPHEN-2-YLBENZOIC ACID METHYL ESTER（WS204135）
• 2-(4-methoxycarbonylphenyl)thiophene
• 17595-86-7
• DTXSID50395190
• AKOS004113974
• Benzoic acid, 4-(2-thienyl)-, methyl ester
• 6H-419S
• BB 0222675
• MFCD04125758
• KQKUJLJBJZNZIZ-UHFFFAOYSA-N
• W17713
• Methyl4-(thiophen-2-yl)benzoate
• CS-0333830
• SCHEMBL3193250
• Methyl4-thiophen-2-ylbenzoate

• MDL： MFCD04125758
• Inchi： 1S/C12H10O2S/c1-14-12(13)10-6-4-9(5-7-10)11-3-2-8-15-11/h2-8H,1H3
• InChI Key： KQKUJLJBJZNZIZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Density: 1.198
• Boiling Point: 334.5°Cat760mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.584
• PSA: 54.54000
• LogP: 3.20170